8-butyl-1,3,6,7-tetramethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-butyl-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C15H21N5O2/c1-6-7-8-19-9(2)10(3)20-11-12(16-14(19)20)17(4)15(22)18(5)13(11)21/h6-8H2,1-5H3
• InChI Key: CMNPMJJMIPKSQD-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=C(N2C1=NC3=C2C(=O)N(C(=O)N3C)C)C)C
• Molecular Formula: C15H21N5O2
• Molecular Weight: 303.36 g/mol

Description

Synthesis Analysis

The synthesis of imidazole-containing compounds, such as “8-butyl-1,3,6,7-tetramethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione”, is an important area of research due to their broad range of chemical and biological properties. Imidazole was first synthesized from glyoxal and ammonia. The derivatives of 1,3-diazole show different biological activities, making imidazole an important synthon in the development of new drugs.

Molecular Structure Analysis

The molecular structure of “8-butyl-1,3,6,7-tetramethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” consists of 15 carbon atoms, 21 hydrogen atoms, 5 nitrogen atoms, and 2 oxygen atoms. The molecular weight of this compound is 303.366.

Scientific Research Applications

Serotoninergic and Dopaminergic Receptor Affinity

Research has identified a series of arylpiperazinylalkyl derivatives of imidazo[2,1-f]purine-2,4-diones and purine-2,4,8-triones, indicating a spectrum of receptor activities. Some compounds have shown potent affinity towards 5-HT1A, 5-HT7 receptors, and also exhibited additional affinity for dopamine D2 receptors. Docking studies suggested that substitutions at specific positions on the imidazo[2,1-f]purine-2,4-dione nucleus could be crucial for receptor affinity and selectivity, especially towards 5-HT1A and 5-HT7 receptors. This research highlights the potential of these compounds as antidepressant and anxiolytic agents (Zagórska et al., 2015).

A3 Adenosine Receptor Antagonism

Further investigations have extended into the purinone derivatives acting as A3 adenosine receptor antagonists. Structural modifications at the 1-, 3-, and 8-positions of the imidazo[2,1-f]purinones have been explored to improve potency and hydrophilicity. This includes the development of 1-benzyl-3-propyl-1H,8H-imidazo[2,1-f]purine-2,4-diones showing promising results as potent and selective A3 adenosine receptor antagonists, underscoring their potential in therapeutic applications (Baraldi et al., 2008).

Future Directions

The future directions for research on “8-butyl-1,3,6,7-tetramethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” and similar compounds are likely to focus on their potential therapeutic applications, given the broad range of biological activities exhibited by imidazole derivatives. There is a great importance of heterocyclic ring-containing drugs in treating infectious diseases. Therefore, the development of new drugs that overcome antimicrobial resistance (AMR) problems is necessary.